1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzylsulfonyl-N-(pyridin-4-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H23N3O3S/c23-19(21-14-16-6-10-20-11-7-16)18-8-12-22(13-9-18)26(24,25)15-17-4-2-1-3-5-17/h1-7,10-11,18H,8-9,12-15H2,(H,21,23)
• InChI Key: XLHVURJKQARTFG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=NC=C2)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide, also known as BPPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPPC is a piperidine-based compound that has been synthesized through a multi-step process. In

Mechanism of Action

1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide inhibits the activity of sEH by binding to its active site. This prevents the enzyme from metabolizing fatty acids, leading to an increase in the levels of certain fatty acid metabolites that have anti-inflammatory and vasodilatory effects.
Biochemical and Physiological Effects:
1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide has been shown to have anti-inflammatory and vasodilatory effects in various animal models. These effects are believed to be mediated by the increase in the levels of certain fatty acid metabolites. 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide has also been shown to have potential neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide in lab experiments is its specificity for sEH. This allows researchers to selectively inhibit the activity of sEH without affecting other enzymes or pathways. However, one limitation of using 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide. One area of interest is the development of more potent and selective sEH inhibitors based on the structure of 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide. Another area of interest is the investigation of the therapeutic potential of 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide in various disease models. Additionally, the development of more efficient methods for the synthesis of 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide may facilitate its use in future research.

Scientific Research Applications

1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide has potential applications in scientific research due to its ability to selectively inhibit the activity of a specific enzyme, known as soluble epoxide hydrolase (sEH). sEH is an enzyme that plays a role in the metabolism of fatty acids and has been implicated in various diseases such as hypertension, inflammation, and cancer. By inhibiting the activity of sEH, 1-(benzylsulfonyl)-N-(4-pyridinylmethyl)-4-piperidinecarboxamide may have therapeutic potential in the treatment of these diseases.